Cas no 85680-03-1 (L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester)
85680-03-1 structure
Product Name:L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
CAS No:85680-03-1
MF:C9H15NO4S
MW:233.28470158577
CID:732393
Update Time:2023-08-03
L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Cysteine,N-acetyl-S-(3-oxopropyl)-, methyl ester
- L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
- N-{1-Methoxy-1-oxo-3-[(3-oxopropyl)sulfanyl]propan-2-yl}ethanimidic acid
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- Inchi: 1S/C9H15NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h4,8H,3,5-6H2,1-2H3,(H,10,12)/t8-/m0/s1
- InChI Key: ZFZCBGYYZIBEPB-QMMMGPOBSA-N
- SMILES: S(CCC=O)C[C@@H](C(=O)OC)NC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 232
- Topological Polar Surface Area: 97.8
L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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